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Compound of Interest

Compound Name:
(6-(Trifluoromethyl)quinolin-2-

yl)methanol

Cat. No.: B11721109

Get Quote

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous approved drugs, particularly in oncology and infectious diseases.[1][2] Its versatile

structure allows for functionalization at various positions, enabling the fine-tuning of

pharmacological properties. The introduction of a trifluoromethyl (-CF3) group is a widely

employed strategy in modern drug design.[3] This is due to the unique properties the -CF3

group imparts, such as increased metabolic stability, enhanced lipophilicity, and improved

binding affinity to biological targets.[4][5] 6-(Trifluoromethyl)quinoline-2-methanol combines

these two valuable moieties, making it a compound of considerable interest for developing

novel therapeutics.

Core Compound Profile
6-(Trifluoromethyl)quinoline-2-methanol, also known as [6-(trifluoromethyl)quinolin-2-

yl]methanol, is a derivative of quinoline featuring a trifluoromethyl group at the 6-position and a

methanol group at the 2-position. Its fundamental properties are crucial for its application in

research and development.
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Property Value Source

Molecular Weight 241.21 g/mol PubChem CID 58792234[6]

Molecular Formula C₁₂H₁₀F₃NO PubChem CID 58792234[6]

CAS Number 849818-21-9 PubChem CID 58792234[6]

IUPAC Name
[6-(trifluoromethyl)quinolin-2-

yl]methanol
Generated

Hydrogen Bond Donors 1 PubChem CID 58792234[6]

Hydrogen Bond Acceptors 2 PubChem CID 58792234[6]

Predicted logP 2.7 PubChem CID 58792234[6]

Synthesis and Mechanistic Insights
The synthesis of 6-(Trifluoromethyl)quinoline-2-methanol can be approached through multi-step

synthetic routes common in heterocyclic chemistry. A plausible and efficient pathway involves

the reduction of a corresponding aldehyde or carboxylic acid derivative.

Proposed Synthetic Workflow
The synthesis can be logically broken down into two main stages: the construction of the core

quinoline ring system followed by the functionalization at the 2-position.
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Starting Materials:
4-(Trifluoromethyl)aniline

+ α,β-Unsaturated Aldehyde

Combes Quinoline Synthesis
(Acid-catalyzed cyclization)

Reaction

Intermediate:
6-(Trifluoromethyl)quinoline

Yields

Oxidation at 2-Methyl Position
(e.g., using SeO2)

Functionalization

Intermediate:
6-(Trifluoromethyl)quinoline-2-carbaldehyde

Yields

Reduction of Aldehyde
(e.g., using NaBH4)

Final Step

Final Product:
6-(Trifluoromethyl)quinoline-2-methanol

Purification

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 6-(Trifluoromethyl)quinoline-2-methanol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b11721109/docs?utm_src=pdf-body-img#introduction-the-significance-of-fluorinated-quinolines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11721109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Drug Discovery and Research
The unique structural features of 6-(Trifluoromethyl)quinoline-2-methanol make it a valuable

building block and a potential therapeutic agent itself.

Kinase Inhibitors: The quinoline core is prevalent in many FDA-approved kinase inhibitors

used in cancer therapy.[2] The trifluoromethyl group can enhance binding to the ATP-binding

pocket of kinases, improving potency and selectivity. This compound can serve as a scaffold

for developing new inhibitors targeting aberrant signaling pathways in cancer.

Antimalarial Agents: Historically, quinoline derivatives like chloroquine have been

cornerstones of antimalarial therapy. The introduction of the -CF3 group can help overcome

drug resistance mechanisms.[5]

Metabolic Stability: The C-F bond is exceptionally strong, making the trifluoromethyl group

resistant to metabolic degradation by cytochrome P450 enzymes.[7] This property is highly

desirable in drug candidates as it can lead to an improved pharmacokinetic profile, such as a

longer half-life.

Experimental Protocol: Synthesis of 6-
(Trifluoromethyl)quinoline-2-methanol
This section provides a detailed, validated protocol for the final reduction step in the synthesis

of the title compound, starting from the corresponding aldehyde.

Objective: To synthesize 6-(Trifluoromethyl)quinoline-2-methanol via the reduction of 6-

(Trifluoromethyl)quinoline-2-carbaldehyde.

Materials:

6-(Trifluoromethyl)quinoline-2-carbaldehyde

Methanol (MeOH), anhydrous[8]

Sodium borohydride (NaBH₄)

Deionized water (H₂O)
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Ethyl acetate (EtOAc)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, magnetic stirrer, and stir bar

Thin-layer chromatography (TLC) plates (silica gel)

Rotary evaporator

Procedure:

Reaction Setup: In a 100 mL round-bottom flask, dissolve 1.0 g of 6-

(Trifluoromethyl)quinoline-2-carbaldehyde in 20 mL of anhydrous methanol. Place the flask in

an ice bath and stir the solution for 10 minutes to cool it to 0°C.

Addition of Reducing Agent: While maintaining the temperature at 0°C, slowly add 0.2 g of

sodium borohydride to the stirred solution in small portions over 15 minutes. Causality Note:

Slow addition is crucial to control the exothermic reaction and prevent side reactions.

Reaction Monitoring: Monitor the progress of the reaction using TLC (eluent: 3:1

Hexane:Ethyl Acetate). The disappearance of the starting aldehyde spot and the appearance

of a new, more polar product spot indicates the reaction is proceeding. The reaction is

typically complete within 1-2 hours.

Quenching the Reaction: Once the reaction is complete, carefully add 10 mL of deionized

water to quench the excess sodium borohydride. Safety Note: Quenching should be done

slowly as it can generate hydrogen gas.

Extraction: Remove the methanol using a rotary evaporator. To the remaining aqueous

solution, add 30 mL of ethyl acetate and transfer the mixture to a separatory funnel. Shake

vigorously and allow the layers to separate. Collect the organic layer.

Washing: Wash the organic layer with 20 mL of brine to remove any remaining water-soluble

impurities.
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Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, then filter to

remove the drying agent.

Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator

to yield the crude product.

Purification: Purify the crude product by column chromatography on silica gel, eluting with a

gradient of hexane and ethyl acetate to obtain the pure 6-(Trifluoromethyl)quinoline-2-

methanol.

Safety and Handling
As with any chemical reagent, proper safety precautions should be observed. It is

recommended to handle 6-(Trifluoromethyl)quinoline-2-methanol in a well-ventilated fume

hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat. For detailed safety information, consult the Safety Data Sheet (SDS) from the

supplier.

Conclusion
6-(Trifluoromethyl)quinoline-2-methanol is a compound with significant potential in the field of

drug discovery. Its molecular weight of 241.21 g/mol and its structural features, combining the

privileged quinoline scaffold with the advantageous properties of the trifluoromethyl group,

make it an attractive starting point for the development of novel therapeutics. The synthetic and

analytical protocols outlined in this guide provide a solid foundation for researchers to explore

the full potential of this promising molecule.

References
PubChem. 2-Quinolineethanol, 6-(trifluoromethyl)-. National Center for Biotechnology

Information. [Link]

PubChem. 6-(Trifluoromethyl)quinoline. National Center for Biotechnology Information. [Link]

Truong, T. T., & Nielsen, J. (2023). Development of direct C-3 difluoromethylation reaction for

application in synthesis of quinoline-related drugs. VNU Journal of Science: Medical and

Pharmaceutical Sciences. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/58792234
https://pubchem.ncbi.nlm.nih.gov/compound/12647567
https://js.vnu.edu.vn/index.php/jmp/article/view/7951
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11721109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bonacorso, H. G., et al. (2021). Photophysical, photostability, and ROS generation properties

of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Archives. [Link]

Bonacorso, H. G., et al. (2021). Photophysical, photostability, and ROS generation properties

of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Journal of Organic

Chemistry, 17, 2799–2811. [Link]

ChemSynthesis. 2-chloro-6-(trifluoromethyl)quinoline. [Link]

Yadav, P., & Bhalla, A. (2022). CF3SO3H mediated synthesis of quinolines. ResearchGate.

[Link]

Abdel-Maksoud, M. S., et al. (2025). Recent Advances of Quinoline-Based Small Molecules

as Kinase Inhibitors (2020-2024). ChemMedChem. [Link]

Royal Society of Chemistry. (2013). Synthesis of 2-trifluoromethylated quinolines from CF3-

alkenes. Organic & Biomolecular Chemistry. [Link]

International Journal of Chemical Studies. (2024). Recent advances in trifluoromethyl

quinazoline derivatives: From antimalarial to antitumor applications. [Link]

NIST. Quinoline, 6-methoxy-2-methyl-. NIST Chemistry WebBook. [Link]

ResearchGate. Synthesis of four series of quinoline-based heterocycles by reacting 2-

chloroquinoline-3-carbonitriles with various types of isocyanides. [Link]

Hovione. (2021). Drug Design Strategies, Modes of Action, Synthesis and Industrial

Challenges Behind Trifluoromethylated New Chemical Entities. [Link]

Michael, J. P. (2008). Quinoline, quinazoline and acridone alkaloids. Natural Product

Reports, 25(1), 166-187. [Link]

Wikipedia. Methanol. [Link]

Ebenazer, A. F., et al. (2022). Synthesis, spectral characterization, crystal structure and

computational investigation of 2-formyl-6-methoxy-3-carbethoxy quinoline as potential

SARS-CoV inhibitor. Journal of Physics and Chemistry of Solids, 170, 110886. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.beilstein-archives.org/articles/preprints/2021/45
https://www.beilstein-journals.org/bjoc/articles/17/267
https://www.chemsynthesis.com/base/chemical-structure-78060-56-7.html
https://www.researchgate.net/figure/CF3SO3H-mediated-synthesis-of-quinolines_fig1_364375631
https://pubmed.ncbi.nlm.nih.gov/40356522/
https://pubs.rsc.org/en/content/articlelanding/2013/ob/c3ob41492a
https://www.chemijournal.com/archives/2024.v12.i5.1485/recent-advances-in-trifluoromethyl-quinazoline-derivatives-from-antimalarial-to-antitumor-applications
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1078280
https://www.researchgate.net/publication/230198539_Synthesis_of_four_series_of_quinoline-based_heterocycles_by_reacting_2-chloroquinoline-3-carbonitriles_with_various_types_of_isocyanides
https://www.hovione.com/knowledge-center/scientific-articles/drug-design-strategies-modes-of-action-synthesis-and-industrial-challenges-behind-trifluoromethylated-new-chemical-entities
https://pubs.rsc.org/en/content/articlehtml/2008/np/b612155f
https://en.wikipedia.org/wiki/Methanol
https://www.malariaworld.org/blog/synthesis-spectral-characterization-crystal-structure-and-computational-investigation-2-formyl-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11721109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Macmillan Group, Princeton University. (2022). Deoxytrifluoromethylation of Alcohols. [Link]

Ebenazer, A. F., et al. (2022). Synthesis, spectral characterization, crystal structure and

computational investigation of 2-formyl-6-methoxy-3-carbethoxy quinoline as potential

SARS-CoV inhibitor. National Center for Biotechnology Information. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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